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Compound of Interest

Compound Name: 2,2,2,4'-Tetrafluoroacetophenone

Cat. No.: B1329349

An In-depth Technical Guide to the Material Safety Data Sheet for 2,2,2,4'-
Tetrafluoroacetophenone

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of 2,2,2,4'-Tetrafluoroacetophenone, intended for researchers, scientists, and
professionals in drug development. The information is compiled from publicly available safety
data sheets and chemical databases.

Section 1: Chemical Identification

2,2,2,4'-Tetrafluoroacetophenone is a fluorinated building block used in chemical synthesis.
[1] Its key identifiers are summarized below.
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Identifier

Value

Chemical Name

2,2,2-trifluoro-1-(4-fluorophenyl)ethanone[2]

a,a,0,4-Tetrafluoroacetophenone, p-

Synonyms )
Fluorotrifluoroacetophenone[2]

CAS Number 655-32-3

EC Number 211-509-4

Molecular Formula CsHaF40J[2]

Molecular Weight

192.11 g/mol [2]

InChl Key

LUKLMXJAEKXROG-UHFFFAQOYSA-N[1]

Chemical Structure

Fclcece(ccl)C(=0O)C(F)(F)F[1]

Section 2: Hazard Identification

This chemical is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. The signal word is "Danger".[1][2]

GHS Pictograms: Flame (GHS02), Exclamation Mark (GHS07)[1]

GHS Classification Category Hazard Statement
Flammable Solids 1 H228: Flammable solid[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[2]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[2]

Target Organs: Respiratory system.[1]

Section 3: Physical and Chemical Properties
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The physical and chemical properties of 2,2,2,4'-Tetrafluoroacetophenone are critical for its
safe handling and use in experimental settings.

Property Value

) Liquid, or powder to lump (Melting point is near
Physical Form
room temp)[3]

Color White or Colorless to Light yellow[3]
Melting Point 24-27 °C (lit)[1]

Boiling Point 66-67 °C at 34 mmHg (lit.)[1]
Density 1.37 g/mL at 25 °C (lit.)[1]

Flash Point 32 °C (89.6 °F) - closed cup
Refractive Index n20/D 1.448 (lit.)[1]

Section 4: First-Aid Measures

Immediate first-aid is crucial in case of accidental exposure. The following workflow outlines the
recommended procedures based on GHS precautionary statements.

First-Aid Response Workflow

Immediate Action

Exposure Type

Remove person to fresh air and
Inhalation keep comfortable for breathing.
(P304+P340)

Medical Follow-up

A Rinse cautiously with water for Get medical advice/

Exposure Eye Contact several minutes. Remove contact attention if irritation
Occurs (P305+P351+P338) lenses, if present and easy to do. persists or if you

Y Continue rinsing. feel unwell (P319).

Skin Contact
(REDZEIEELY) I e @ Wash with plenty of
soap and water.
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Click to download full resolution via product page
First-Aid Response Workflow

Section 5: Fire-Fighting and Accidental Release

Fire-Fighting Measures
o Hazard: Flammable solid (H228). Vapors may form explosive mixtures with air.
» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

e Precautions: Firefighters should wear self-contained breathing apparatus (SCBA) and full
protective gear. Keep away from heat, sparks, open flames, and hot surfaces (P210).

Accidental Release Measures In case of a spill, a systematic approach is necessary to ensure
safety and minimize environmental contamination.
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Accidental Release (Spill) Response Procedure

Spill Detected

1. Evacuate & Secure Area
Eliminate all ignition sources
(P210). Ventilate the area.

l

2. Don Personal Protective
Equipment (PPE)
(P280)

3. Contain Spill
Use inert absorbent material
(e.g., sand, earth).

4. Clean-up
Collect into a suitable, closed
container for disposal. Use
non-sparking tools.

5. Disposal
Dispose of contents/container to
an approved waste disposal plant
(P501).

Click to download full resolution via product page

Accidental Release (Spill) Response Procedure
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Section 6: Handling, Storage, and Personal
Protection

Handling:

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, or vapors.[4]

Keep away from ignition sources and take measures to prevent static discharge.[4]

Wear appropriate personal protective equipment.

Storage:

o Store in a well-ventilated place and keep the container tightly closed.
o Storage Class Code: 4.1B - Flammable solid hazardous materials.
 Recommended storage is in a dry, sealed container at 2-8°C.[3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or goggles.

o Skin Protection: Chemical-resistant gloves.

o Respiratory Protection: Type N95 (US) dust mask or P3 (EN 143) respirator cartridges are
recommended.

Section 7: Experimental Protocols

While the specific experimental protocols used to generate the data for 2,2,2,4'-
Tetrafluoroacetophenone are not detailed in the provided safety sheets, the values
correspond to standardized tests. For reference:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4670861.aspx
https://www.benchchem.com/product/b1329349?utm_src=pdf-body
https://www.benchchem.com/product/b1329349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

» Flash Point Determination: Typically determined using methods like the Tag Closed Cup
Tester (ASTM D56) or Pensky-Martens Closed Cup Tester (ASTM D93). The use of a

“closed cup" method is specified.

o GHS Classification Data: Derived from a combination of experimental data and expert
judgment based on criteria established by regulatory bodies like the ECHA (European
Chemicals Agency) and OSHA. The classifications for skin, eye, and respiratory irritation are
typically based on in vivo or in vitro studies following OECD test guidelines.

Section 8: Toxicological and Hazard Logic

The toxicological information is primarily communicated through the GHS framework. This
system provides a logical link from the intrinsic properties of the chemical to the hazard
warnings presented to the user.

GHS Hazard Communication Logic

Intrinsic Properties

(" Flash Point: 32°C )

Reactivity with Skin/Eyes

\rritates Respl)lratory Tract )

I
GHS Classification

[FIammabIe Solid, Cat. 1 (H228)\
Skin Irritation, Cat. 2 (H315)
Eye Irritation, Cat. 2 (H319)

\_ STOT SE, Cat. 3 (H335) V.

Label Elements

Signal Word:

Hazard & Precautionary
Statements (H & P Codes)

Pictograms:

Flame, Exclamation Mark Danger
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GHS Hazard Communication Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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